Cas no 7475-55-0 ( )

• Product Name: &nbsp
• CAS No: 7475-55-0
• MF: C₁₃H₂₁ClN₂
• MW: 240.772242307663
• CID: 980227
• PubChem ID: 24200665
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• N-methyl-1-(4-phenylpiperidin-4-yl)methanamine,hydrochloride
• KB-258875
• NSC400461
• NSC-400461
• DTXSID40639414
• n-methyl-1-(4-phenylpiperidin-4-yl)methanamine hydrochloride
• 7475-55-0
• N-Methyl-1-(4-phenylpiperidin-4-yl)methanamine--hydrogen chloride (1/1)
• N-methyl-1-(4-phenyl-4-piperidyl)methanamine
• DS-002447
•  

• Inchi： 1S/C13H20N2.ClH/c1-14-11-13(7-9-15-10-8-13)12-5-3-2-4-6-12;/h2-6,14-15H,7-11H2,1H3;1H
• InChI Key： LCNJUBBQEVLODR-UHFFFAOYSA-N
• SMILES： Cl.N1CCC(C2C=CC=CC=2)(CNC)CC1

Computed Properties

• Exact Mass: 204.1628
• Monoisotopic Mass: 240.1393264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.1Ų

Experimental Properties

• PSA: 24.06
• LogP: 3.04890